Cas no 64009-06-9 (ETHANONE, 1-(4-CHLOROPHENYL)-2-(2,4-DICHLOROPHENOXY)-)
64009-06-9 structure
Product Name:ETHANONE, 1-(4-CHLOROPHENYL)-2-(2,4-DICHLOROPHENOXY)-
CAS No:64009-06-9
MF:C14H9Cl3O2
MW:315.57906126976
CID:3433362
PubChem ID:745368
Update Time:2025-04-21
ETHANONE, 1-(4-CHLOROPHENYL)-2-(2,4-DICHLOROPHENOXY)- Chemical and Physical Properties
Names and Identifiers
-
- ETHANONE, 1-(4-CHLOROPHENYL)-2-(2,4-DICHLOROPHENOXY)-
- 64009-06-9
- SCHEMBL6202463
- AKOS000667083
- CBDivE_006044
- 1-(4-chlorophenyl)-2-(2,4-dichlorophenoxy)ethanone
- DTXSID201226201
-
- Inchi: 1S/C14H9Cl3O2/c15-10-3-1-9(2-4-10)13(18)8-19-14-6-5-11(16)7-12(14)17/h1-7H,8H2
- InChI Key: MSWAMVHTGLMXJS-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1OCC(C1C=CC(=CC=1)Cl)=O)Cl
Computed Properties
- Exact Mass: 313.966813Da
- Monoisotopic Mass: 313.966813Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 26.3Ų
ETHANONE, 1-(4-CHLOROPHENYL)-2-(2,4-DICHLOROPHENOXY)- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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